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Compound of Interest
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Compound Name:

methylpiperidine
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Cat. No.: B3386921
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\ J

CAS Number: 774224-63-4

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(Methoxymethyl)-4-
methylpiperidine, a key heterocyclic building block in modern medicinal chemistry. With the
CAS Number 774224-63-4, this compound has garnered significant interest as a crucial
intermediate in the synthesis of complex pharmaceutical agents, particularly in the
development of novel analgesics and other therapeutics targeting the central nervous system.
This document will delve into its chemical identity, plausible synthetic routes, spectroscopic
analysis, and its established role in drug discovery, offering field-proven insights for
researchers and drug development professionals.

Chemical Identity and Physicochemical Properties
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4-(Methoxymethyl)-4-methylpiperidine is a substituted piperidine derivative characterized by
the presence of both a methoxymethyl and a methyl group at the C4 position of the piperidine
ring. This unique substitution pattern imparts specific conformational and electronic properties
that are leveraged in the design of bioactive molecules.

Property Value Source
CAS Number 774224-63-4 [1]
Molecular Formula CsH17NO [2]
Molecular Weight 143.23 g/mol

4-(methoxymethyl)-4-
UPAC Name mithylpip::/ridiney)
SMILES CC1(CCNCc1)coc [2]
Predicted XlogP 0.8 [2]

Strategic Importance in Medicinal Chemistry

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast
array of approved drugs. The specific substitution pattern of 4-(methoxymethyl)-4-
methylpiperidine makes it a valuable synthon for several reasons:

« Introduction of a Quaternary Center: The C4 position is a quaternary carbon, which can
introduce steric bulk and influence the conformational rigidity of the final molecule. This can
be crucial for optimizing binding affinity and selectivity for a biological target.

e Modulation of Physicochemical Properties: The methoxymethyl group can act as a hydrogen
bond acceptor and influence the lipophilicity and metabolic stability of the parent molecule.

o Versatile Synthetic Handle: The secondary amine of the piperidine ring provides a reactive
site for further functionalization, allowing for the facile introduction of various pharmacophoric
groups.

The primary application of 4-(methoxymethyl)-4-methylpiperidine lies in its role as a key
intermediate in the synthesis of potent analgesics, particularly analogues of fentanyl and other
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opioid receptor agonists.[3][4] Its incorporation into these structures is critical for achieving the
desired pharmacological profile.

Proposed Synthesis and Reaction Mechanisms

While a specific, detailed experimental protocol for the synthesis of 4-(Methoxymethyl)-4-
methylpiperidine is not readily available in peer-reviewed literature, a plausible synthetic route
can be devised based on established organic chemistry principles and information from related
patent literature. A likely approach would involve the modification of a pre-formed piperidine
ring.

A potential synthetic pathway could start from a suitable 4-substituted piperidine derivative. For
instance, a multi-step synthesis could be envisioned starting from 4-cyanopiperidine or a 4-
piperidone derivative.

Below is a proposed high-level workflow for the synthesis:

4-(Methoxymethyl)-4-methylpiperidine

Click to download full resolution via product page

Caption: Proposed high-level synthetic workflow for 4-(Methoxymethyl)-4-methylpiperidine.

Causality Behind Experimental Choices:

o Grignard Reaction: The addition of a methylmagnesium halide to a 4-piperidone derivative is
a classic and efficient method for introducing the C4-methyl group. The choice of protecting
group on the piperidine nitrogen is crucial to prevent side reactions.

e Cyanohydrin Formation and Reduction: The introduction of a hydroxymethyl group can be
achieved through various methods. One possibility is the formation of a cyanohydrin at the
C4 position, followed by reduction of the nitrile to a primary amine and subsequent
conversion to a hydroxyl group, or more directly, the reduction of an ester group.

o Williamson Ether Synthesis: The methylation of the resulting hydroxyl group is a standard
transformation, often achieved using a base like sodium hydride and a methylating agent
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such as methyl iodide.

Spectroscopic Characterization (Predicted)

While experimental spectra for 4-(Methoxymethyl)-4-methylpiperidine are not readily
available in the public domain, a prediction of its key spectroscopic features can be made
based on the analysis of structurally related compounds.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show characteristic signals for the piperidine ring
protons, the methyl group, and the methoxymethyl group.

Predicted Chemical

Protons . Multiplicity Integration
Shift (ppm)
Piperidine CH: (axial
_ 12-1.8 m 8H
& equatorial)
Piperidine NH 1.5 - 2.5 (broad) S 1H
C4-CHs ~0.9 s 3H
O-CHs ~3.3 s 3H
C4-CH2-0 ~3.2 s 2H

3C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will be characterized by signals corresponding to the piperidine ring
carbons, the quaternary carbon at C4, and the carbons of the methyl and methoxymethyl
substituents.
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Carbon Predicted Chemical Shift (ppm)
Piperidine C2, C6 ~45-50

Piperidine C3, C5 ~30-35

C4 (quaternary) ~35-40

C4-CHs ~20-25

O-CHs ~59

C4-CH2-0 ~78

Mass Spectrometry (Predicted)

Electron ionization mass spectrometry would likely show a molecular ion peak (M*) at m/z 143.
The fragmentation pattern would be expected to involve the loss of the methoxymethyl group or
the methyl group. Predicted adducts in electrospray ionization are also available.[2]

Adduct Predicted m/z
[M+H]* 144.13829
[M+Na]* 166.12023
[M-H]- 142.12373

Application in Drug Development: A Key
Intermediate for Fentanyl Analogues

The primary documented application of 4-(Methoxymethyl)-4-methylpiperidine and its
derivatives is in the synthesis of potent opioid analgesics.[3][5] It serves as a crucial building
block for constructing the core of molecules like sufentanil and other fentanyl analogues.

The general structure of these analgesics involves a 4-substituted piperidine ring connected to
an anilino group and an N-acyl group. The 4-(methoxymethyl)-4-methylpiperidine moiety
provides the central scaffold onto which the other pharmacophoric elements are attached.
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Caption: General workflow for the utilization of 4-(Methoxymethyl)-4-methylpiperidine in the
synthesis of Fentanyl analogues.

A Chinese patent describes the preparation of 4-(N-phenylpropionamide)-4-methoxymethyl-
piperidine hydrochloride, a key intermediate for alfentanil and sufentanil, starting from 1-benzyl-
4-piperidone and aniline in a multi-step synthesis.[3] Another patent details the synthesis of 4-
methoxymethyl-4-(N-substituted) aniline piperidine compounds with analgesic and sedative
effects.[5] These documents underscore the industrial and pharmaceutical relevance of the 4-
(methoxymethyl)-4-methylpiperidine scaffold.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 4-
(Methoxymethyl)-4-methylpiperidine. It is advisable to consult the Safety Data Sheet (SDS)
from the supplier for detailed information on toxicity, handling, and storage. Based on
structurally similar compounds, it may be a skin and eye irritant.

Conclusion

4-(Methoxymethyl)-4-methylpiperidine is a valuable and versatile building block in medicinal
chemistry, with a well-established role in the synthesis of potent opioid analgesics. Its unique
structural features allow for the fine-tuning of the pharmacological properties of the final drug
candidates. This technical guide provides a foundational understanding of its synthesis,
characterization, and application, which will be of significant value to researchers and
professionals in the field of drug discovery and development. The continued exploration of this
and similar scaffolds holds promise for the development of new and improved therapeutics.

References
CN102603614B - 4-methoxymethyl-4- (N-substituted)

e CN102127007A - Method for preparing 4-(N-phenylpropionamide)
o Synthetic analgesics: N-(1-[2-arylethyl]-4-substituted 4-piperidinyl) N-arylalkanamides.
Arzneimittelforschung. 1976;26(8):1521-31. (URL: not available)

e 4-(methoxymethyl)-4-methylpiperidine (C8H17NO) - PubChemLite. (URL: [Link])

e US20100137604A1 - Method of making piperidine derivatives - Google P

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://patents.google.com/patent/CN102127007A/en
https://patents.google.com/patent/CN102603614B/en
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://www.benchchem.com/product/b3386921/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxymethyl-4-methylpiperidine
https://pubchemlite.com/compound/4-methoxymethyl-4-methylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ 4-(methoxymethyl)-4-methylpiperidine (C8H17NO) - PubChemLite. (URL: [Link])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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